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Compound of Interest

Compound Name: Erdosteine-13C4

Cat. No.: B12432074 Get Quote

For researchers, scientists, and drug development professionals working with Erdosteine-
13C4, a stable isotope-labeled form of the mucolytic agent Erdosteine, stringent adherence to

safety and logistical protocols is paramount. This document provides essential, immediate

guidance on the safe handling, operation, and disposal of Erdosteine-13C4, ensuring the

integrity of research and the safety of laboratory personnel.

Personal Protective Equipment (PPE) and
Engineering Controls
The use of appropriate personal protective equipment and engineering controls is the first line

of defense against potential exposure to Erdosteine-13C4. While the toxicological properties

of this specific labeled compound have not been thoroughly investigated, it should be handled

with the same caution as its parent compound, Erdosteine.

Engineering Controls:

Ventilation: Use process enclosures, local exhaust ventilation (such as a fume hood), or

other engineering controls to maintain airborne levels below recommended exposure limits.

[1]

Safety Shower and Eye Wash: Ensure that a safety shower and eye wash station are readily

accessible in the immediate work area.

Personal Protective Equipment: A comprehensive PPE plan should be implemented as follows:
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Protection Type Specification Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

full-facepiece airline respirator

in positive pressure mode with

emergency escape provisions.

A dust respirator is

recommended.

To prevent inhalation of the

solid compound, which may be

toxic if inhaled and can cause

respiratory tract irritation.[1]

Hand Protection

Handle with compatible

chemical-resistant gloves (e.g.,

nitrile rubber). Gloves must be

inspected prior to use.

To prevent skin contact, as the

compound may be harmful if

absorbed through the skin and

can cause skin irritation.[1]

Eye Protection

Wear safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles. A face shield may be

necessary for splash hazards.

To protect against eye irritation

or serious eye damage.[1][2]

Skin and Body Protection

Wear appropriate protective

clothing, such as a lab coat, to

prevent skin exposure.

To minimize the risk of skin

contact and absorption.[1]

Health Hazards and First Aid Measures
Understanding the potential health hazards and the appropriate first aid response is critical in

case of accidental exposure.

Potential Health Effects:

Inhalation: May be toxic if inhaled and may cause respiratory tract irritation.[1]

Ingestion: Harmful if swallowed.[1]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[1]

Eye Contact: May cause serious eye irritation.[2]
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First Aid Procedures:

Exposure Route First Aid Instructions

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[3]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. If skin

irritation persists, seek medical attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[3]

Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to maintain the quality and stability of

Erdosteine-13C4 and to ensure a safe laboratory environment.

Handling:

Avoid formation of dust and aerosols.[3]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1]

Use in a well-ventilated place.[3]

Ground all equipment containing the material to prevent electrostatic discharge.[1]
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Storage:

Keep container tightly closed in a dry and well-ventilated place.[1]

Recommended long-term storage is at -20°C.[1] For short-term storage, refrigeration at 2-

8°C is also suggested.[5]

Store away from strong oxidizing agents.[1]

Disposal Plan
The disposal of Erdosteine-13C4 and any contaminated materials must be conducted in a

manner that is safe and compliant with all federal, state, and local regulations.

General Guidelines:

Product: Dispose of the unused product in a manner consistent with federal, state, and local

regulations.[1]

Contaminated Packaging: Dispose of as unused product.[1]

Stable Isotopes: As Erdosteine-13C4 is a stable isotope-labeled compound and not

radioactive, no special precautions for radioactivity are required for its disposal. The waste

should be handled according to its chemical hazards.

Physical and Chemical Properties
A summary of the known physical and chemical properties of Erdosteine-13C4 is provided

below for easy reference.
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Property Value

Appearance Off-white solid[6]

Molecular Formula C₄¹³C₄H₁₁NO₄S₂[7]

Molecular Weight 253.27 g/mol [7]

Purity ≥98%[8]

Isotopic Enrichment 99 atom % ¹³C[7]

Solubility Soluble in DMSO and Methanol (sparingly).[1]

Storage Temperature -20°C (long term)[1], 2-8°C (short term)[5]

Experimental Protocol: Erdosteine-13C4 as an
Internal Standard for LC-MS/MS Analysis
Erdosteine-13C4 is primarily used as an internal standard (IS) for the quantitative analysis of

Erdosteine in biological matrices by liquid chromatography-tandem mass spectrometry (LC-

MS/MS).[2] The following is a general protocol outline based on established methods for

Erdosteine analysis.

1. Preparation of Stock and Working Solutions:

Stock Solutions (1 mg/mL): Prepare stock solutions of both Erdosteine and Erdosteine-
13C4 (IS) in methanol.[9]

Working Solutions: Prepare working standard solutions of Erdosteine and a working IS

solution by diluting the respective stock solutions with methanol to the desired

concentrations.[9]

2. Sample Preparation (Plasma):

To a 100 µL aliquot of the plasma sample, add the internal standard (Erdosteine-13C4).[10]

Perform a protein precipitation step by adding a suitable solvent (e.g., acetonitrile).
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Vortex and centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.[11]

3. LC-MS/MS Analysis:

Chromatographic Separation: Utilize a C18 column with a mobile phase consisting of an

aqueous component (e.g., 0.1% formic acid in water) and an organic component (e.g.,

acetonitrile) in a gradient or isocratic elution.[9]

Mass Spectrometry Detection: Operate the mass spectrometer in the positive ion

electrospray ionization (ESI+) mode. Monitor the specific mass transitions (MRM) for

Erdosteine and Erdosteine-13C4.[9][11]

4. Quantification:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the analyte.

Determine the concentration of Erdosteine in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Signaling Pathway and Experimental Workflow
Erdosteine's Anti-Inflammatory Mechanism: Erdosteine has been shown to exert anti-

inflammatory effects by inhibiting the activation of the nuclear factor-kappa B (NF-κB) signaling

pathway, which is a key regulator of inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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